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Compound of Interest

Compound Name: Chloronectrin

Cat. No.: B15567240

Get Quote

Disclaimer: The specific chemical "Chloronectrin" could not be identified in available chemical

databases. Therefore, the following disposal procedures are based on general guidelines for

handling and disposal of hazardous chlorinated compounds. It is imperative for all laboratory

personnel to consult the Safety Data Sheet (SDS) for the specific product being used. The SDS

will provide detailed and accurate information regarding proper disposal, safety precautions,

and emergency procedures.

Immediate Safety and Logistical Information
Before handling any chemical, it is crucial to have a comprehensive understanding of its

potential hazards and the necessary safety precautions. For chlorinated compounds, which are

often toxic, corrosive, or harmful to the environment, strict adherence to safety protocols is

essential.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves. The specific type of glove

material should be chosen based on the chemical's properties as specified in the SDS.
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Skin and Body Protection: A lab coat or chemical-resistant apron is necessary. In cases of

high exposure risk, full-body protection may be required.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of vapors or dust. If ventilation is inadequate, a respirator may be

necessary.

Emergency Procedures:

In case of skin contact: Immediately remove contaminated clothing and rinse the affected

area with copious amounts of water for at least 15 minutes.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.

Operational and Disposal Plan
The proper disposal of chemical waste is critical to ensure the safety of laboratory personnel

and to protect the environment. The following steps provide a general framework for the

disposal of hazardous chlorinated compounds.

Step 1: Identification and Segregation

Identify the Waste: Clearly label all waste containers with the full chemical name and any

associated hazards (e.g., "Hazardous Waste: Chloroacetonitrile").

Segregate Waste: Do not mix different types of chemical waste. Chlorinated waste should be

collected separately from other organic and inorganic waste streams. Incompatible

chemicals should never be mixed.

Step-by-Step Disposal Guidance:
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Waste Collection:

Use a designated, properly labeled, and leak-proof container for collecting chlorinated

waste.

The container must be compatible with the chemical waste being collected.

Keep the waste container closed at all times, except when adding waste.

Storage:

Store the waste container in a designated satellite accumulation area, which is typically a

secondary containment bin within a fume hood.

The storage area should be well-ventilated and away from sources of ignition.

Disposal Request:

When the waste container is nearly full (do not overfill), contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and disposal.

Follow your institution's specific procedures for requesting a waste pickup. This may

involve filling out an online form or attaching a waste manifest to the container.

Regulatory Compliance:

All waste disposal must be carried out in accordance with local, state, and federal

regulations. Your EHS office will be responsible for ensuring that the waste is transported

and disposed of by a licensed hazardous waste facility.

Data on Related Chlorinated Compounds
The following table summarizes key information for some common chlorinated compounds to

illustrate the type of data that should be sought in a product's SDS.
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Chemical Name CAS Number Primary Hazards
Disposal
Considerations

Chloroacetonitrile 107-14-2

Toxic if swallowed, in

contact with skin, or if

inhaled; Flammable

liquid and vapor; Toxic

to aquatic life.

Dispose of

contents/container to

an approved waste

disposal plant.[1]

Sodium

Dichloroisocyanurate

dihydrate

51580-86-0

Harmful if swallowed;

Causes serious eye

irritation; May cause

respiratory irritation;

Very toxic to aquatic

life with long lasting

effects.[2]

Dispose of

contents/container in

accordance with local,

regional, national and

international

regulations.[2]

Liquid Chlorine

(Sodium hypochlorite

solution)

7681-52-9

Causes severe skin

burns and eye

damage; May be

corrosive to metals.

Dispose of

contents/container to

an approved waste

disposal plant

according to local,

provincial/federal

regulations.[3]

Visualizing the Disposal Workflow
The following diagram illustrates a typical workflow for the disposal of hazardous laboratory

chemicals.
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Researcher's Responsibility

EHS Responsibility
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Caption: Workflow for Hazardous Chemical Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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